Cas no 1443979-16-5 (2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine)
1443979-16-5 structure
Product Name:2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine
CAS No:1443979-16-5
MF:C15H15F3N4
MW:308.301613092422
CID:4700545
Update Time:2023-08-15
2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine
- 2-phenyl-4-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
- C15H15F3N4
- HTS006831
- 2-phenyl-4-piperazino-6-(trifluoromethyl)pyrimidine
- 2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine
-
- Inchi: 1S/C15H15F3N4/c16-15(17,18)12-10-13(22-8-6-19-7-9-22)21-14(20-12)11-4-2-1-3-5-11/h1-5,10,19H,6-9H2
- InChI Key: HCXWWKUHDNPEGW-UHFFFAOYSA-N
- SMILES: FC(C1=CC(=NC(C2C=CC=CC=2)=N1)N1CCNCC1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 351
- Topological Polar Surface Area: 41
2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
1443979-16-5 (2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent